Cas no 2138520-14-4 (3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole)

• Product Name: 3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole
• CAS No: 2138520-14-4
• MF: C₁₅H₁₇FN₂
• MW: 244.307286977768
• CID: 6339512
• PubChem ID: 165842172
• Update Time: 2025-05-24

3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole
• EN300-784449
• 2138520-14-4

• Inchi： 1S/C15H17FN2/c1-15(2)7-6-13-12(9-15)14(18-17-13)10-4-3-5-11(16)8-10/h3-5,8H,6-7,9H2,1-2H3,(H,17,18)
• InChI Key： PETAKDYRABDRHC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C2=C(CCC(C)(C)C2)NN=1

Computed Properties

• Exact Mass: 244.13757671g/mol
• Monoisotopic Mass: 244.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole

Introduction to 3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2138520-14-4)

3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2138520-14-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the indazole class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of a 3-fluorophenyl substituent and a tetrahydro-2H-indazole core suggests that this molecule may exhibit significant interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The fluorine atom in the 3-fluorophenyl group is a key feature that often enhances the metabolic stability and binding affinity of pharmaceutical compounds. Fluorinated aromatic rings are frequently incorporated into drug molecules to improve their pharmacokinetic profiles. In the case of 3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole, the fluorine atom may contribute to its ability to interact with biological receptors in a manner that could lead to therapeutic effects.

The tetrahydro-2H-indazole scaffold is another critical component of this compound. Indazole derivatives have been extensively studied for their potential applications in treating various diseases, including neurological disorders and cancer. The structural flexibility of the tetrahydro-2H-indazole ring allows for the formation of multiple hydrogen bonds and hydrophobic interactions with biological targets, which can enhance the compound's efficacy.

Recent research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug-like properties. The combination of a fluorophenyl group and a tetrahydro-2H-indazole core in 3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole positions it as a potentially valuable scaffold for developing novel therapeutic agents. Studies have shown that similar indazole derivatives exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways.

The synthesis of 3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

In terms of biological activity, preliminary studies suggest that 3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole may exhibit properties relevant to several therapeutic areas. For instance, its structural similarity to known bioactive compounds suggests potential interactions with targets such as kinases and transcription factors. These interactions could be exploited for developing treatments against conditions like inflammation and metabolic disorders.

The pharmacokinetic profile of this compound is also an area of interest. The presence of lipophilic substituents like the dimethyl groups in the tetrahydroindazole ring can influence solubility and membrane permeability. Understanding these properties is crucial for predicting how well the compound will be absorbed and distributed in the body.

Advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole with biological targets more accurately. Molecular docking studies have been conducted using software tools such as AutoDock Vina and Schrödinger Suite to model potential interactions with proteins involved in disease pathways.

The results from these computational studies have provided valuable insights into how modifications to the structure of this compound could enhance its potency and selectivity. For example, fine-tuning the position or type of substituents on the indazole ring could significantly alter its binding affinity for specific targets.

Experimental validation of these predictions has been carried out through various biochemical assays. These assays have tested the ability of derivatives of 3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole to inhibit key enzymes or modulate receptor activity. The outcomes have been instrumental in guiding further structural optimization efforts.

The development pipeline for this class of compounds includes evaluating their potential as leads for new drugs through high-throughput screening (HTS) campaigns. HTS allows researchers to rapidly test thousands of compounds against a wide range of biological targets simultaneously. Compounds showing promising activity in HTS can then be advanced into more detailed biochemical and cell-based assays.

In conclusion,3-(3-fluorophenyl)-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2138520-14-4) represents an intriguing molecule with potential therapeutic applications. Its unique structural features—particularly the combination of a fluorinated aromatic group and a tetrahydroindazole core—make it a compelling candidate for further investigation in drug discovery efforts aimed at addressing various diseases.